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Compound of Interest

Compound Name: 2-Amino-3,5-dichloropyridine

Cat. No.: B145740

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-3,5-
dichloropyridine

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Amino-3,5-dichloropyridine, tailored for researchers, scientists, and professionals in drug
development. This document compiles key data, details relevant experimental protocols, and
presents a logical workflow for its synthesis.

Data Presentation: Physicochemical Properties

The following table summarizes the key physical properties of 2-Amino-3,5-dichloropyridine.
The melting point is consistently reported across various sources, while the boiling point at
standard atmospheric pressure is not readily available in the cited literature.
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Property Value Source(s)

Melting Point 78-83 °C [11[21[3][4]

78.0t0 82.0 °C

81°C

White to cream or pale brown ]
Appearance ] Multiple
powder/crystalline powder.[1]

. . Data not available at standard
Boiling Point
pressure.

Experimental Protocols

While specific protocols for the determination of the melting point were not detailed in the
provided literature, a standard method would involve heating a small sample in a capillary tube
using a calibrated melting point apparatus and observing the temperature range from the first
appearance of liquid to the complete melting of the solid. The purity of the compound, often
determined by methods like Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC), is critical for an accurate melting point measurement.[1][3][5]

A detailed experimental protocol for the synthesis of 2-Amino-3,5-dichloropyridine is provided
below, as this is a fundamental procedure for obtaining the compound for property analysis.

Synthesis of 2-Amino-3,5-dichloropyridine from 2-
Amino-5-chloropyridine

This synthesis involves the chlorination of 2-amino-5-chloropyridine using N-chlorosuccinimide
(NCS).[3][5][6]

Materials:
e 2-amino-5-chloropyridine
¢ N-chlorosuccinimide (NCS)

e N,N-Dimethylformamide (DMF)
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e Methanol
» Ethanol (for recrystallization)
Procedure:

e Reaction Setup: A solvent mixture of DMF and methanol, in a 2.5:1 volume ratio, is added to
a 10-liter, three-necked round-bottomed flask equipped with a thermometer, condensation
reflux device, and a magnetic stirrer.[3][5]

» Addition of Reactants: 2560.8 g of 2-amino-5-chloropyridine and 6118.4 g of N-
chlorosuccinimide are sequentially added to the solvent mixture.[3][5]

o Reaction Conditions: The reaction mixture is stirred at a constant temperature of 45°C for 2.5
hours.[3][5]

e Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography
(TLC) and Gas Chromatography (GC) until the starting material is consumed.[3][5]

o Work-up and Purification: Upon completion, the solvent is removed by distillation to yield the
crude product.[3][5] The crude product is then purified by recrystallization from ethanol to
obtain pure 2-amino-3,5-dichloropyridine.[3][5][6] The final product is dried, resulting in a
yield of approximately 70.5% with a purity of 98.20% as determined by GC.[3][5]

Workflow Visualization

The following diagram illustrates the experimental workflow for the synthesis of 2-Amino-3,5-
dichloropyridine.
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Caption: Synthesis workflow for 2-Amino-3,5-dichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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